N-(3-chlorophenyl)-2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(3-oxo-8-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C17H17ClN6O2/c18-12-4-3-5-13(10-12)20-14(25)11-24-17(26)23-9-6-19-15(16(23)21-24)22-7-1-2-8-22/h3-6,9-10H,1-2,7-8,11H2,(H,20,25)
• InChI Key: GMILXIQTVRGURP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C17H17ClN6O2
• Molecular Weight: 372.8 g/mol

Description

N-(3-chlorophenyl)-2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C17H17ClN6O2 and its molecular weight is 372.81. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Assessment

One study focused on the synthesis and biological assessment of acetamides bearing an 1,2,4-oxadiazole cycle, highlighting the process of obtaining diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives. This approach could potentially be applied to the synthesis of related compounds, including N-(3-chlorophenyl)-2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide, for various biological studies (Karpina et al., 2019).

Molecular Docking and In Vitro Screening

Another research effort involved the synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. These compounds showed moderate to good binding energies with target proteins, suggesting potential applications in drug discovery and development. This highlights the relevance of structural analogs in pharmacological research (Flefel et al., 2018).

Insecticidal Assessment

In the field of agriculture, a study on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm demonstrated the potential of such compounds in developing new insecticides. This suggests that related compounds could also be explored for their insecticidal properties, contributing to pest management strategies (Fadda et al., 2017).

Antifungal Activity

Research on the synthesis and antifungal activity of novel polyheterocyclic compounds containing a fused 1,2,4-triazine moiety indicates the potential of such structures in developing new antifungal agents. This underscores the importance of exploring diverse heterocyclic compounds in the search for more effective treatments against fungal infections (Ibrahim et al., 2008).